Cas no 101373-15-3 (1(2H)-Quinolinepropanesulfonic acid, 3,4-dihydro-)

• Product Name: 1(2H)-Quinolinepropanesulfonic acid, 3,4-dihydro-
• CAS No: 101373-15-3
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 1129071
• Update Time: 2024-07-27

1(2H)-Quinolinepropanesulfonic acid, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinepropanesulfonic acid, 3,4-dihydro-

• Inchi： 1S/C12H17NO3S/c14-17(15,16)10-4-9-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,5,7H,3-4,6,8-10H2,(H,14,15,16)
• InChI Key： BMQAGEUUFJSCOI-UHFFFAOYSA-N
• SMILES： N1(CCCS(O)(=O)=O)C2=C(C=CC=C2)CCC1

Computed Properties

• Exact Mass: 255.092915g/mol
• Monoisotopic Mass: 255.092915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.34g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• pka: 1.46±0.50(Predicted)